Cas no 5582-82-1 (3-Methyl-3-heptanol)

• Product Name: 3-Methyl-3-heptanol
• CAS No: 5582-82-1
• Molecular Formula: C₈H₁₈O
• Molecular Weight: 130.22792
• MDL: MFCD00021841
• CID: 85401
• PubChem ID: 87572935

3-Methyl-3-heptanol Properties

Names and Identifiers

• 3-Methyl-3-heptanol
• Butylethylmethylcarbinol
• 3-methyl-heptan-3-ol
• CS-0453592
• M0955
• SY049031
• AKOS006230010
• SCHEMBL196517
• 598-06-1
• CHEBI:176778
• NSC-25542
• D91413
• DTXSID00871136
• NSC25542
• PQOSNJHBSNZITJ-UHFFFAOYSA-N
• 3-Heptanol, 3-methyl-
• 3-methylheptan-3-ol
• 2-Ethyl-2-hexanol
• NSC 25542
• 5582-82-1
• 3-METHYL-3-HEPTANOL
• MFCD00021841
• 3-Heptanol, 3-methyl-(8CI)
• DTXCID40818808
• 3-Heptanol, 3-methyl-(8CI)(9CI)

• MDL： MFCD00021841
• InChIKey： PQOSNJHBSNZITJ-UHFFFAOYSA-N
• Inchi： 1S/C8H18O/c1-4-6-7-8(3,9)5-2/h9H,4-7H2,1-3H3
• SMILES： CCCCC(C)(CC)O

Computed Properties

• Exact Mass: 130.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.136
• Heavy Atom Count: 9
• Complexity: 71
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.33760
• PSA: 20.23000
• Refractive Index: 1.4270-1.4290
• Boiling Point: 64°C/15.8mmHg
• Melting Point: -83°C
• Vapor Pressure: 0.6±0.7 mmHg at 25°C
• Flash Point: 64°C/201mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,83 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether